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Compound of Interest

Compound Name: (1R,2S)-2-Methylcyclohexanamine

Cat. No.: B1595976

Essential Safety and Handling Guide for
(1R,2S)-2-Methylcyclohexanamine

This guide provides crucial safety and logistical information for handling (1R,2S)-2-
Methylcyclohexanamine (CAS: 79389-37-0), a vital component in various research and
development applications. Adherence to these protocols is essential for ensuring a safe
laboratory environment and minimizing risk.

Chemical Properties and Hazards:

(1R,2S)-2-Methylcyclohexanamine is a flammable and corrosive liquid that can cause severe
skin burns and eye damage.[1][2] It is also harmful if swallowed, inhaled, or in contact with
skin.[1][3] The compound is air-sensitive and should be stored in a flammables area.[1]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1595976?utm_src=pdf-interest
https://www.benchchem.com/product/b1595976?utm_src=pdf-body
https://www.benchchem.com/product/b1595976?utm_src=pdf-body
https://www.benchchem.com/product/b1595976?utm_src=pdf-body
https://chembk.com/en/chem/(1R,2S)-2-methylcyclohexanamine
https://files.dep.state.pa.us/water/wastewater%20management/EDMRPortalFiles/Chemical_Additives/MSDS/1660.pdf
https://chembk.com/en/chem/(1R,2S)-2-methylcyclohexanamine
https://beta.lakeland.edu/AboutUs/MSDS/PDFs/3621/Methylcyclohexanol-2--mixture-cis-trans-153087-Millipore-Sigma-9-11-21.pdf
https://chembk.com/en/chem/(1R,2S)-2-methylcyclohexanamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595976?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Property Value

Molecular Formula C7H15N

Molecular Weight 113.2 g/mol

Boiling Point 149-150°C

Flash Point 29°C/ 84.2°F

Density 0.859 g/mL at 20°C
Solubility Slightly soluble in water

Personal Protective Equipment (PPE)

Appropriate PPE is the first line of defense against potential exposure. The following table

summarizes the recommended equipment for handling this chemical.

Protection Type

Recommended Equipment

Specifications & Rationale

Eye/Face Protection

Tightly fitting safety goggles
and a face shield

Protects against splashes and

unforeseen reactions.[4][5]

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile)

Provides protection against
skin contact. Gloves should be
inspected before use and

disposed of after handling.[4]
[5]

Skin and Body Protection

Laboratory coat, apron, or

chemical-protection suit

Must be selected based on the
specific laboratory activity and

potential for exposure.[4][5]

Respiratory Protection

NIOSH-certified organic

vapor/particulate respirator

Recommended when handling
outside of a ventilated
enclosure to prevent
inhalation.[4][5]

Foot Protection

Closed-toe shoes

Prevents injury from spills and

dropped objects.[4]
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Operational Plan: Step-by-Step Handling Protocol

Strict adherence to the following procedures is mandatory to minimize risk during handling and
use.

e Preparation:

[¢]

Ensure the work area is well-ventilated; a chemical fume hood is highly recommended.[4]

[5]

[¢]

Confirm that an eyewash station and safety shower are readily accessible.[4][5]

o

Assemble all necessary PPE and ensure it is in good condition.[4]

o

Have appropriate spill containment materials on hand.[4]

e Handling the Compound:

[¢]

Wear all required PPE before handling the chemical.[5]

[¢]

Avoid breathing vapors, mist, or gas.[5]

o

Prevent contact with skin, eyes, and clothing.[5]

o

Use only in a well-ventilated area.[3]

[¢]

Keep away from sources of ignition as the substance is flammable.[1][6]
» Storage:
o Store in a tightly closed container in a dry and well-ventilated place.[3][5]

o Keep in a designated flammables area.[1]

Emergency Procedures
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Situation

Action

Spill

Evacuate the immediate area. Contain the spill
using appropriate absorbent materials. Ventilate
the area. Follow institutional procedures for
hazardous material cleanup.[4] Use non-

sparking tools.[6]

Fire

Use water spray, alcohol-resistant foam, dry
chemical, or carbon dioxide to extinguish.[3]
Wear self-contained breathing apparatus for

firefighting if necessary.[3]

Skin Contact

Immediately take off all contaminated clothing.
Rinse skin with plenty of water. Seek immediate

medical attention.[2]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. Seek immediate medical

attention.[3]

Move the person into fresh air. If not breathing,

Inhalation ) o o o
give artificial respiration. Consult a physician.[3]
Do NOT induce vomiting. Rinse mouth with
Ingestion water and seek immediate medical attention.[3]

[4]

Disposal Plan

Waste material must be disposed of in accordance with national and local regulations.

o Waste Collection: Collect waste in a designated, properly labeled, and sealed container. Do

not mix with other waste.

e Labeling: Clearly label the container as "Hazardous Waste" and include the full chemical

name.[7]
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o Professional Disposal: Contact your institution's Environmental Health and Safety (EHS)
department or a licensed hazardous waste disposal company to arrange for pickup and
disposal.[8] Handle uncleaned containers as you would the product itself.[8]

Safety Workflow Diagram

The following diagram illustrates the logical steps for safely handling (1R,2S)-2-
Methylcyclohexanamine, from preparation to disposal.

Risk Assessment
- Review SDS
- ldentify Hazards

Proceed if safe

Preparation
- Assemble PPE
- Prepare Workspace
- Locate Safety Equipment

Begin work

Handling
- Wear full PPE
- Use in ventilated area
- Avoid ignition sources

N
N

N .
~Jlncident Occurs
N
N

fter use

N

N\,

Storage
- Tightly sealed container
- Well-ventilated area
- Flammables cabinet

Emergency Response
- Spills, Fire, Exposure

Generate Waste

Personnel Exposure \Spill or Fire

Waste Disposal F istAid Spill/Fire Control
: . - Skin/Eye wash .
- Collect in labeled container . - Containment
- Professional Disposal - Fresh Air - Extinguishin
P - Medical Attention g g

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved.

5/7

Tech Support


https://www.benchchem.com/pdf/Proper_Disposal_of_2_Methylcyclohexanone_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_2_Methylcyclohexanone_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1595976?utm_src=pdf-body
https://www.benchchem.com/product/b1595976?utm_src=pdf-body
https://www.benchchem.com/product/b1595976?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595976?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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